Cas no 27106-02-1 (4-pentyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-pentyl-4H-1,2,4-triazole-3-thiol
• CAS No: 27106-02-1
• Molecular Formula: C₇H₁₃N₃S
• Molecular Weight: 171.26322
• CID: 279851
• PubChem ID: 3863752

4-pentyl-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-pentyl-
• 4-pentyl-1H-1,2,4-triazole-5-thione
• 4-PENTYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4H-1,2,4-triazole-3-thiol, 4-pentyl-
• SCHEMBL11078598
• EN300-10831
• DTXSID60397549
• CBA10602
• Z90662197
• AKOS005198936
• CS-0231424
• HMS1788F21
• 27106-02-1

• MDL： MFCD06655164
• InChIKey： JMMLVKXMPSIQGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N3S/c1-2-3-4-5-10-6-8-9-7(10)11/h6H,2-5H2,1H3,(H,9,11)
• SMILES： CCCCCN1C=NN=C1S

Computed Properties

• Exact Mass: 171.08319
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 171.08301860g/mol
• Heavy Atom Count: 11
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63